Cas no 16490-09-8 (4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-[[(2-hydroxyethyl)methylamino]methyl]-2,6-dioxo-)
16490-09-8 structure
Product Name:4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-[[(2-hydroxyethyl)methylamino]methyl]-2,6-dioxo-
CAS No:16490-09-8
MF:C9H13N3O5
MW:243.216622114182
CID:200213
PubChem ID:244099
Update Time:2025-04-19
4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-[[(2-hydroxyethyl)methylamino]methyl]-2,6-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-[[(2-hydroxyethyl)methylamino]methyl]-2,6-dioxo-
- 5-[[(1-hydroxy-2-naphthyl)carbonyl]octadecylamino]isophtha
- 5-[[(1-hydroxy-2-naphthyl)carbonyl]octadecylamino]phthalic acid
- 5-[1-Hydroxy-2-naphthalenylcarbonyl(octadecyl)amino]isophthalic acid
- 5-{[(1-hydroxy-2-naphthyl)carbonyl]octadecylamino}phthalic acid
- 5-{[(2-hydroxy-ethyl)-methyl-amino]-methyl}-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylic acid
- mino]-
- 2,6-Dihydroxy-5-{[(2-hydroxyethyl)(methyl)amino]methyl}pyrimidine-4-carboxylic acid
- DTXSID30937012
- 5-(((2-Hydroxyethyl)(methyl)amino)methyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
- 16490-09-8
- NSC-54660
- NSC54660
-
- Inchi: 1S/C9H13N3O5/c1-12(2-3-13)4-5-6(8(15)16)10-9(17)11-7(5)14/h13H,2-4H2,1H3,(H,15,16)(H2,10,11,14,17)
- InChI Key: OMARWGDEOAPEFD-UHFFFAOYSA-N
- SMILES: OCCN(C)CC1C(NC(NC=1C(=O)O)=O)=O
Computed Properties
- Exact Mass: 243.08559
- Monoisotopic Mass: 243.08552052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.4
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 118.97
4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-[[(2-hydroxyethyl)methylamino]methyl]-2,6-dioxo- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
16490-09-8 (4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-[[(2-hydroxyethyl)methylamino]methyl]-2,6-dioxo-) Related Products
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